2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-amino-5-[4-methoxy-3-(trifluoromethyl)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H11F3N2O3/c1-22-11-3-2-7(4-10(11)14(15,16)17)9-6-19-12(18)5-8(9)13(20)21/h2-6H,1H3,(H2,18,19)(H,20,21)
• InChI Key: HJLAHOHHJGCHAT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN=C(C=C2C(=O)O)N)C(F)(F)F
• Molecular Formula: C14H11F3N2O3
• DSSTOX Substance ID: DTXSID80688401
• Molecular Weight: 312.24 g/mol
• CAS RN: 1261958-34-2

Description

2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, also known as 2-AMT, is an organic compound used in various scientific research applications. It is a white crystalline solid which is soluble in water and organic solvents. It has a molecular weight of 264.3 g/mol and a melting point of 140-142°C. 2-AMT is a derivative of isonicotinic acid, an important intermediate in the synthesis of pharmaceuticals and other organic compounds.

Mechanism of Action

2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% acts as an inhibitor of monoamine oxidase B. When it binds to the enzyme, it prevents the breakdown of neurotransmitters such as dopamine and serotonin. This results in an increase in the levels of these neurotransmitters in the brain, which can have a variety of effects.
Biochemical and Physiological Effects
2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, resulting in increased alertness, improved mood, and increased focus. Additionally, 2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% has been shown to reduce fatigue and improve cognitive performance.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% in laboratory experiments is its high purity and stability. It is a white crystalline solid which is soluble in water and organic solvents and has a high melting point. Additionally, 2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% is relatively nontoxic and can be easily synthesized in the laboratory. The main limitation of using 2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% in laboratory experiments is its low solubility in organic solvents.

Future Directions

There are a number of potential future directions for 2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% research. One potential direction is to develop new methods of synthesizing 2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95%. Additionally, further research could be conducted to explore the effects of 2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% on other neurotransmitters and enzymes. Finally, further research could be conducted to explore the potential therapeutic applications of 2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95%, such as its potential use in the treatment of neurological disorders.

Synthesis Methods

2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% can be synthesized by a number of methods. One of the most common methods is the reaction between isonicotinic acid and 4-methoxy-3-trifluoromethylphenyl bromide in the presence of a base such as potassium carbonate. This reaction yields 2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% in a yield of 95%.

Scientific Research Applications

2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% is widely used in scientific research applications. It is used as a substrate for the enzyme monoamine oxidase B, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. 2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% is also used as a substrate for the enzyme cytochrome P450 2D6, which is involved in the metabolism of drugs and other xenobiotics. Additionally, 2-Amino-5-(4-methoxy-3-trifluoromethylphenyl)isonicotinic acid, 95% is used in the synthesis of various pharmaceuticals and other organic compounds.